Cas no 101691-09-2 (Aplykurodin B)

• Product name: Aplykurodin B
• CAS No: 101691-09-2
• MF: C₂₀H₃₂O₃
• MW: 320.466
• CID: 2016125
• PubChem ID: 21674182

Aplykurodin B Chemical and Physical Properties

Names and Identifiers

• Aplykurodin B
• (3aR,8aβ,8bβ)-7β-[(R)-1,5-Dimethyl-4-hexenyl]decahydro-4β-hydroxy-6aβ-methyl-2H-cyclopenta[ij][2]benzopyran-2-one
• (-)-Aplykurodin B
• (1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-[(2R)-6-methylhept-5-en-2-yl]-5-oxatricyclo[6.3.1.04,12]dodecan-6-one
• 101691-09-2
• (3aR,8abeta,8bbeta)-7beta-[(R)-1,5-Dimethyl-4-hexenyl]decahydro-4beta-hydroxy-6abeta-methyl-2H-cyclopenta[ij][2]ben
• (1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-((2R)-6-methylhept-5-en-2-yl)-5-oxatricyclo(6.3.1.04,12)dodecan-6-one

• Inchi： InChI=1S/C20O3/c1-12(2)6-5-7-13(3)15-11-17-19-14(10-18(22)23-17)16(21)8-9-20(15,19)4
• InChI Key： NMLODYPIJUENCU-UHFFFAOYSA-N
• SMILES： [#6]-[#6](-[#6]-[#6]\[#6]=[#6](\[#6])-[#6])-[#6]1-[#6]-[#6]-2-[#8]-[#6](=O)-[#6]-[#6]-3-[#6]-2C1([#6])[#6]-[#6]-[#6]-3-[#8]

Computed Properties

• Exact Mass: 320.235145g/mol
• Monoisotopic Mass: 320.235145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• Molecular Weight: 320.5g/mol
• XLogP3: 4.6